Cas no 2877762-21-3 (2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877762-21-3
• MF: C₁₉H₂₆N₆S
• MW: 370.514941692352
• CID: 5309865
• PubChem ID: 165433216
• Update Time: 2025-10-31

2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• F6790-1424
• 2877762-21-3
• AKOS040873537
• 5,6-Dihydro-2-[4-[4-methyl-6-(1-pyrrolidinyl)-2-pyrimidinyl]-1-piperazinyl]-4H-cyclopentathiazole

• Inchi： 1S/C19H26N6S/c1-14-13-17(23-7-2-3-8-23)22-18(20-14)24-9-11-25(12-10-24)19-21-15-5-4-6-16(15)26-19/h13H,2-12H2,1H3
• InChI Key： VIVLATWACAJKKT-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2N=C1N1CCN(C2=NC(C)=CC(=N2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 370.19396603g/mol
• Monoisotopic Mass: 370.19396603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.0±65.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Additional information on 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Research Brief on 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2877762-21-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2877762-21-3) as a promising scaffold for drug discovery. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeting various disease pathways, including oncology and infectious diseases.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on its pharmacokinetic properties and binding affinity to specific biological targets. Studies have demonstrated that the incorporation of the cyclopenta[d][1,3]thiazole and piperazine moieties enhances the compound's stability and selectivity, making it a viable candidate for further preclinical development.

In vitro and in vivo studies have revealed that 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine exhibits potent inhibitory activity against key enzymes involved in cell proliferation and survival. Notably, its interaction with specific kinase targets has been elucidated through crystallographic studies, providing insights into its mechanism of action and potential for structure-activity relationship (SAR) optimization.

Recent research has also explored the compound's potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents. This approach aims to overcome drug resistance and improve therapeutic outcomes in challenging disease models. Additionally, computational modeling studies have been employed to predict the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, further supporting its translational potential.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is focused on derivatization strategies to enhance its pharmacological properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates.

In conclusion, 2-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and biological activity profile position it as a valuable tool for further research and development in the chemical biology and medicinal chemistry fields.